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Compound of Interest

Compound Name: Hafnium carbide (HfC)

Cat. No.: B088906 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Hafnium Carbide (HfC). The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory operations and

environmental compliance.

Essential Safety Information
Hafnium carbide is a flammable solid that requires careful handling.[1][2][3] As a fine powder, it

can pose a dust explosion hazard and may cause irritation to the eyes, skin, and respiratory

system.[4][5] Adherence to appropriate safety protocols is critical.

Hazard Classification:

GHS Classification: Flammable Solid, Category 2.[2][3]

Signal Word: Warning.[1][2]

Incompatibilities:

Strong Oxidizing Agents: Violent reactions can occur.[2]

Acids: Contact can generate flammable hydrogen gas.[6]

Water/Moisture: May react to form flammable methane gas.[6] Do not use water to

extinguish fires involving Hafnium carbide.[2][5][7]
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Exposure Limits and Physical Data
All quantitative data regarding exposure limits and key physical properties are summarized

below. Personnel should work to maintain exposure levels well below these established limits.

Parameter Value Source(s)

OSHA Permissible Exposure

Limit (PEL)
0.5 mg/m³ (as Hf) [3][6][8]

ACGIH Threshold Limit Value

(TLV)
0.5 mg/m³ (as Hf) [3][6][8]

NIOSH Immediately

Dangerous to Life/Health
50 mg/m³ (as Hf) [3][8]

Melting Point 3890 °C / 7034 °F [1]

Appearance
Grey to black powder or solid

pieces
[1][6]

Odor Odorless [1]

Solubility in Water Insoluble [6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Hafnium carbide to prevent

exposure.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear impervious gloves (e.g., Natural Rubber) and protective clothing to

prevent skin contact.[1][5]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation is experienced. A respirator with a particulate filter conforming to EN

143 is recommended.[3][5]
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Spill Containment and Cleanup Protocol
In the event of a spill, follow these steps to safely contain and clean the material.

Isolate the Area: Immediately isolate the spill area and ensure adequate ventilation.[5][6]

Extinguish Ignition Sources: Remove all heat, sparks, open flames, and other ignition

sources from the vicinity.[1][6]

Don Appropriate PPE: Ensure all personnel involved in the cleanup are wearing the required

PPE.

Avoid Dust Generation: Take care not to raise dust during cleanup.[5][6] Do not use

compressed air to blow dust off clothing or surfaces.[6]

Use Proper Tools: Use non-sparking tools for cleanup.[7]

Clean the Spill:

For small spills, gently sweep up the material and shovel it into a suitable, closed

container for disposal.[1][3]

Alternatively, and preferably, use a vacuum cleaner equipped with a high-efficiency

particulate air (HEPA) filter to collect the spilled material.[5][6]

Containerize Waste: Place all contaminated materials, including used PPE, into a clearly

labeled, sealed container for hazardous waste disposal.[5]

Fire Emergency Protocol
Hafnium carbide is a flammable solid. In the event of a fire, follow these procedures:

Extinguishing Media:

Use: Class D dry powder, dry sand, dry chemical, or alcohol-resistant foam.[1][2][5]

DO NOT USE: Water, water jet, carbon dioxide, or halogenated extinguishers, as they can

react with the material and may cause an explosion.[2][5][7]
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Firefighting Procedures: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][5][6] Isolate runoff to prevent environmental pollution.[6]

Hafnium Carbide Waste Disposal Procedure
Hafnium carbide waste is classified as hazardous and must be disposed of accordingly.[1] Do

not dispose of this material through general waste streams.[7]

Waste Collection: Collect all Hafnium carbide waste, including contaminated lab supplies and

PPE, in a dedicated, suitable, and closed container.[1][4]

Labeling: Clearly label the waste container as "Hazardous Waste: Hafnium Carbide".[7] The

user should assign appropriate waste codes based on the specific application and local

regulations.[1]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated place, away

from incompatible materials such as acids and oxidizers.[2][3][6]

Disposal: Arrange for the disposal of the waste through an approved and licensed hazardous

waste disposal company.[1][4] Disposal must be in accordance with all applicable federal,

state, and local regulations.[5][6]

Container Disposal: Empty containers may retain product residue and can be dangerous.

Keep empty containers away from heat and ignition sources and dispose of them through

the same hazardous waste stream.[1]

Note on Special Procedures: For fine, non-recyclable Hafnium scrap, a potential disposal

method is controlled burning by trained personnel to convert the material to Hafnium oxide,

which may be suitable for landfill disposal.[7] This procedure should only be performed by

experienced professionals in a properly equipped and designated area.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Hafnium

carbide.
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Hafnium Carbide (HfC) Disposal Workflow
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Caption: Logical workflow for the safe disposal of Hafnium Carbide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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